![molecular formula C6H16Cl2N2O2 B2573355 (2R)-5-Amino-2-(methylamino)pentanoic acid;dihydrochloride CAS No. 2567489-24-9](/img/structure/B2573355.png)
(2R)-5-Amino-2-(methylamino)pentanoic acid;dihydrochloride
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Overview
Description
“(2R)-5-Amino-2-(methylamino)pentanoic acid;dihydrochloride” is a chemical compound with the CAS Number: 2567489-24-9 . It has a molecular weight of 219.11 . The compound is typically stored at 4 degrees Celsius and is available in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is ®-5-amino-2-(methylamino)pentanoic acid dihydrochloride . The InChI code is 1S/C6H14N2O2.2ClH/c1-8-5(6(9)10)3-2-4-7;;/h5,8H,2-4,7H2,1H3,(H,9,10);2*1H/t5-;;/m1…/s1 .Physical And Chemical Properties Analysis
This compound is a powder and is stored at 4 degrees Celsius . It has a molecular weight of 219.11 .Scientific Research Applications
Synthesis and Resolution of Amino Acids
The synthesis and resolution of amino acids related to (2R)-5-Amino-2-(methylamino)pentanoic acid; dihydrochloride have been explored in various studies. For example, the preparation of L-2-Amino-5-arylpentanoic acids, which are constituent amino acids in AM-toxins, involved procedures that bypass drastic acid treatments. These procedures include hydrolysis, saponification, and acylase resolution, highlighting the chemical versatility and applicability of related amino acids in synthesizing biologically active compounds (Shimohigashi, Lee, & Izumiya, 1976).
Renin Inhibition
In the context of medicinal chemistry, analogs containing novel structural motifs derived from (2R)-5-Amino-2-(methylamino)pentanoic acid; dihydrochloride have been synthesized for their potential as renin inhibitors. These studies involve the design of angiotensinogen transition-state analogues, demonstrating the compound's relevance in developing therapeutic agents targeting hypertension and cardiovascular diseases (Thaisrivongs et al., 1987).
Biological Activity
The exploration of amino acids for their biological activity has also been reported, with studies focusing on the synthesis of specific derivatives and their potential interactions within biological systems. For instance, the synthesis of derivatives such as N-(β-Carboxyethyl)-α-isoleucine highlights ongoing research into amino acids' roles in modulating biological functions and their potential therapeutic applications (Nehls et al., 2013).
Contribution to Natural Product Synthesis
The compound and its derivatives have contributed significantly to the synthesis of complex natural products. For example, efforts to synthesize the AHMHA unit in perthamide C and structural revisions of perthamide C and D demonstrate the critical role of such amino acids in accessing structurally complex and biologically significant natural products (Sepe et al., 2010).
Safety and Hazards
properties
IUPAC Name |
(2R)-5-amino-2-(methylamino)pentanoic acid;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H14N2O2.2ClH/c1-8-5(6(9)10)3-2-4-7;;/h5,8H,2-4,7H2,1H3,(H,9,10);2*1H/t5-;;/m1../s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVRHWABPZNRLRE-ZJIMSODOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(CCCN)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN[C@H](CCCN)C(=O)O.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H16Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2R)-5-Amino-2-(methylamino)pentanoic acid;dihydrochloride | |
CAS RN |
2567489-24-9 |
Source
|
Record name | (2R)-5-amino-2-(methylamino)pentanoic acid dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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